Cas no 952183-73-2 (5-Bromo-1-(4-methylbenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde)

• Product Name: 5-Bromo-1-(4-methylbenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• CAS No: 952183-73-2
• MF: C₁₄H₁₂BrNO₂
• MW: 306.154582977295
• MDL: MFCD09817447
• CID: 3159416
• PubChem ID: 24213847
• Update Time: 2025-07-26

5-Bromo-1-(4-methylbenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,6-dihydro-1-(4-methylbenzyl)-6-oxopyridine-3-carboxaldehyde
• AKOS005072469
• EB-0752
• 5-bromo-1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• 952183-73-2
• MFCD09817447
• SCHEMBL15330390
• 5-Bromo-1-(4-methylbenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• CS-0330045
• DTXSID701140351
• 5-Bromo-1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• 5-bromo-1-[(4-methylphenyl)methyl]-6-oxopyridine-3-carbaldehyde
• 5-Bromo-1,6-dihydro-1-[(4-methylphenyl)methyl]-6-oxo-3-pyridinecarboxaldehyde

• MDL： MFCD09817447
• Inchi： 1S/C14H12BrNO2/c1-10-2-4-11(5-3-10)7-16-8-12(9-17)6-13(15)14(16)18/h2-6,8-9H,7H2,1H3
• InChI Key： INPBOLWUAJEPLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CN(C1=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 305.00514Da
• Monoisotopic Mass: 305.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.4Ų

5-Bromo-1-(4-methylbenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT